![molecular formula C15H8O6 B097345 Lucernol CAS No. 15402-22-9](/img/structure/B97345.png)
Lucernol
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Overview
Description
Lucernol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a pyrazolopyrimidine derivative that has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Nutritional and Food Sustainability Applications
Lucernol, also known as lucerne or alfalfa (Medicago sativa), has been explored for its potential in human nutrition and food sustainability. It is proposed as a viable vegetable for human consumption due to its nutritional composition, including its protein content. This application aims to contribute to more sustainable and cost-effective food sources (Mielmann, 2013).
Agricultural and Environmental Research
- Aluminium Tolerance in Agriculture : Research on lucerne has focused on understanding its genetic variability and inheritance of aluminium tolerance. This is crucial for agriculture, especially in areas with high aluminium soil levels. A study using a 4-parent diallel mating design revealed the complexity of genetic traits associated with aluminium tolerance in lucerne (Zhang, Humphries, & Auricht, 2007).
- Impact on Soil Water Dynamics : Another study evaluated the growth of different lucerne cultivars and their effect on soil water dynamics. This research is vital for understanding the environmental impact of lucerne cultivation, particularly in organic farming and in semi-arid conditions (Raza et al., 2013).
Technological and Methodological Advancements
- Use in Medical Image Retrieval Systems : Lucene, a software architecture, has been applied to medical image retrieval systems, enhancing the efficiency and accuracy of managing and retrieving large quantities of medical images. This application is critical in the medical field for referencing and scientific research (Cui, Xu, Sun, & Shao, 2011).
- Information Retrieval Research : Lucene has also been instrumental in information retrieval research. It provides a platform for handling large-scale web collections, which is essential for academic research and building search applications. This technology bridges the gap between academic research toolkits and industrial-scale search applications (Yang, Fang, & Lin, 2017).
Properties
15402-22-9 | |
Molecular Formula |
C15H8O6 |
Molecular Weight |
284.22 g/mol |
IUPAC Name |
2,3,9-trihydroxy-[1]benzofuro[3,2-c]chromen-6-one |
InChI |
InChI=1S/C15H8O6/c16-6-1-2-7-11(3-6)20-14-8-4-9(17)10(18)5-12(8)21-15(19)13(7)14/h1-5,16-18H |
InChI Key |
CJPXZAMCIOOMNF-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1O)OC3=C2C(=O)OC4=CC(=C(C=C43)O)O |
Canonical SMILES |
C1=CC2=C(C=C1O)OC3=C2C(=O)OC4=CC(=C(C=C43)O)O |
melting_point |
350°C |
15402-22-9 | |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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